N-(2-bromo-4,6-difluorophenyl)-5-ethyl-3-isoxazolecarboxamide

• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-5-ethyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H9BrF2N2O2/c1-2-7-5-10(17-19-7)12(18)16-11-8(13)3-6(14)4-9(11)15/h3-5H,2H2,1H3,(H,16,18)
• InChI Key: ZPKWJSOFZQPEMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NO1)C(=O)NC2=C(C=C(C=C2Br)F)F
• Molecular Formula: C12H9BrF2N2O2
• Molecular Weight: 331.11 g/mol

Description

N-(2-bromo-4,6-difluorophenyl)-5-ethyl-3-isoxazolecarboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience research. This compound is also known as GSK-3 inhibitor and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

N-(2-bromo-4,6-difluorophenyl)-5-ethyl-3-isoxazolecarboxamide acts as a competitive inhibitor of GSK-3 by binding to the ATP-binding site of the enzyme. This results in the inhibition of GSK-3 activity, which in turn leads to the activation of various downstream signaling pathways such as the Wnt/β-catenin pathway.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to promote cell survival, inhibit cell proliferation, and induce apoptosis in various cell types. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4,6-difluorophenyl)-5-ethyl-3-isoxazolecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of GSK-3 and has been extensively studied for its mechanism of action and physiological effects. However, there are also some limitations associated with its use in lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. It also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(2-bromo-4,6-difluorophenyl)-5-ethyl-3-isoxazolecarboxamide. One area of research is the development of more potent and selective GSK-3 inhibitors. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases such as Alzheimer's disease, diabetes, and cancer. Additionally, further studies are needed to elucidate the precise mechanisms underlying the biochemical and physiological effects of this compound.

Scientific Research Applications

N-(2-bromo-4,6-difluorophenyl)-5-ethyl-3-isoxazolecarboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to act as a potent inhibitor of glycogen synthase kinase-3 (GSK-3), which is a key enzyme involved in various cellular processes such as glucose metabolism, cell proliferation, and apoptosis. GSK-3 has also been implicated in the pathogenesis of several diseases such as Alzheimer's disease, diabetes, and cancer.